Methyl 2-((6-(3,4-dimethylbenzamido)-2-(p-tolyl)quinolin-4-yl)oxy)acetate

• IUPAC Name: methyl 2-[6-[(3,4-dimethylbenzoyl)amino]-2-(4-methylphenyl)quinolin-4-yl]oxyacetate
• InChI: InChI=1S/C28H26N2O4/c1-17-5-8-20(9-6-17)25-15-26(34-16-27(31)33-4)23-14-22(11-12-24(23)30-25)29-28(32)21-10-7-18(2)19(3)13-21/h5-15H,16H2,1-4H3,(H,29,32)
• InChI Key: CXIATQOTPGGYBY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC3=C(C=C(C=C3)NC(=O)C4=CC(=C(C=C4)C)C)C(=C2)OCC(=O)OC
• Molecular Formula: C28H26N2O4
• Molecular Weight: 454.5 g/mol

Description

Methyl 2-((6-(3,4-dimethylbenzamido)-2-(p-tolyl)quinolin-4-yl)oxy)acetate, also known as MDQA, is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Characterization

• Methyl 2-(quinolin-8-yloxy) acetate, a related compound, was synthesized and used to form carbohydrazide, which led to the development of various derivatives with potential applications in medicinal chemistry (Saeed, Abbas, Ibrar, & Bolte, 2014).
• The synthesis of new pyrazole derivatives containing a 2-methylquinoline ring system was reported, indicating potential antimicrobial properties (Raju, Mahesh, Manjunath, & Venkata, 2016).

Photochemical Reactions

• Research on 2-(dimethylcarbamoyl)quinolines, which share a similar quinoline structure, showed interesting photochemical reactions, highlighting potential applications in photochemistry and organic synthesis (Ono & Hata, 1983).

Biological Activities

• Novel quinoxaline derivatives, structurally related to methyl 2-((6-(3,4-dimethylbenzamido)-2-(p-tolyl)quinolin-4-yl)oxy)acetate, demonstrated antiviral activities against various strains, suggesting potential pharmacological applications (Elzahabi, 2017).